Cas no 17017-22-0 (LINCOMYCIN)

LINCOMYCIN structure
LINCOMYCIN structure
Product Name:LINCOMYCIN
CAS No:17017-22-0
MF:C18H34N2O6S
MW:406.53736448288
MDL:MFCD00083647
CID:93289
PubChem ID:40469496
Update Time:2025-08-04

LINCOMYCIN Chemical and Physical Properties

Names and Identifiers

    • LINCOMYCIN
    • N-[2-HYDROXY-1-(3,4,5-TRIHYDROXY-6-METHYLSULFANYL-OXAN-2-YL)-PROPYL]-1-METHYL-4-PROPYL-PYRROLIDINE-2-CARBOXAMIDE
    • U-10149A
    • lincomyicin
    • Methyl 6,8-dideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-D-erythro-alpha-D-gluco-octopyranoside
    • LINCOMYCIN HYDROCHLORIDE
    • 7-EPI LINCOMYCIN
    • LINCOMYCIN HCL
    • Epilincomycin
    • Methyl 6,8-dideoxy-6-[[[(2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl]carbonyl]amino]-1-thio- L-threo-alpha-D-galacto-Octopyranoside
    • LINCOMYCI
    • (7S)-Lincomycin
    • LINCOCIN HYDROCHLORIDE
    • 7-EpilincoMycin (free base)
    • METHYL 6,8-DIDEOXY-6-(1-METHYL-4-PROPYL-2-PYRROLIDINECARBOXAMIDO)-1-THIO-D-ERYTHRO-ALPHA-D-GALACTOOCTOPYRANOSIDE HYDROCHLORIDE
    • 7-Epilincomycin
    • lincomyicin,
    • L-THREO-.ALPHA.-D-GALACTO-OCTOPYRANOSIDE, METHYL 6,8-DIDEOXY-6-((((2S,4R)-1-METHYL-4-PROPYL-2-PYRROLIDINYL)CARBONYL)AMINO)-1-THIO-
    • L-Threo-alpha-D-galacto-octopyranoside, methyl 6,8-dideoxy-6-((((2S,4R)-1-methyl-4-propyl-2-pyrrolidinyl)carbonyl)amino)-1-thio-
    • (2S,4R)-N-[(1R,2S)-2-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide
    • U 20244E
    • LINCOMYCIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • Methyl 6,8-dideoxy-6-((((2S,4R)-1-methyl-4-propylpyrrolidin-2-yl)carbonyl)amino)-1-thio-L-threo-alpha-D-galacto-octopyranoside
    • Clindamycin hydrochloride impurity D [EP]
    • CLINDAMYCIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • (2S,4R)-N-[(1R,2S)-2-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylsulfanyl)oxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide
    • 17017-22-0
    • 7-EPI-LINCOMYCIN
    • 2C68Y244DD
    • UNII-2C68Y244DD
    • METHYL 6,8-DIDEOXY-6-((((2S,4R)-1-METHYL-4-PROPYLPYRROLIDIN-2-YL)CARBONYL)AMINO)-1-THIO-L-THREO-.ALPHA.-D-GALACTO-OCTOPYRANOSIDE
    • (2S,4R)-N-((1R,2S)-2-Hydroxy-1-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylthio)tetrahydro-2H-pyran-2-yl)propyl)-1-methyl-4-propylpyrrolidine-2-carboxamide
    • OJMMVQQUTAEWLP-AWPVFWJPSA-N
    • MDL: MFCD00083647
    • Inchi: 1S/C18H34N2O6S/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25)/t9-,10+,11-,12+,13-,14+,15+,16+,18+/m0/s1
    • InChI Key: OJMMVQQUTAEWLP-AWPVFWJPSA-N
    • SMILES: S(C)[C@@H]1[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@H](C)O)NC([C@@H]2C[C@@H](CCC)CN2C)=O)O1)O)O)O

Computed Properties

  • Exact Mass: 406.21400
  • Monoisotopic Mass: 406.21375798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • Density: 1.29
  • Solubility: H2O: 50 mg/mL, clear, colorless
  • PSA: 147.79000
  • LogP: -0.52820

LINCOMYCIN Security Information

  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • FLUKA BRAND F CODES:10
  • RTECS:RH6315000
  • Hazardous Material Identification: Xi

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